Strong adsorption of aminotriazines on graphene

Chemical Communications Pub Date: 2010-03-29 DOI: 10.1039/B926286E

Abstract

DFT calculations reveal that aminotriazines have a strong affinity for graphite and suggest that part of the driving force for adsorption is a specific attractive interaction of NR2 groups with the underlying surface.

Graphical abstract: Strong adsorption of aminotriazines on graphene
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